4-Nitro-2-(3-phenylpropylamino)benzoate
4-Nitro-2-(3-phenylpropylamino)benzoate
Brand Name:
Vulcanchem
CAS No.:
158913-21-4
VCID:
VC21101629
InChI:
InChI=1S/C16H16N2O4/c19-16(20)14-9-8-13(18(21)22)11-15(14)17-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,8-9,11,17H,4,7,10H2,(H,19,20)/p-1
SMILES:
C1=CC=C(C=C1)CCCNC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)[O-]
Molecular Formula:
C16H15N2O4-
Molecular Weight:
299.3 g/mol
4-Nitro-2-(3-phenylpropylamino)benzoate
CAS No.: 158913-21-4
Cat. No.: VC21101629
Molecular Formula: C16H15N2O4-
Molecular Weight: 299.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 158913-21-4 |
|---|---|
| Molecular Formula | C16H15N2O4- |
| Molecular Weight | 299.3 g/mol |
| IUPAC Name | 4-nitro-2-(3-phenylpropylamino)benzoate |
| Standard InChI | InChI=1S/C16H16N2O4/c19-16(20)14-9-8-13(18(21)22)11-15(14)17-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,8-9,11,17H,4,7,10H2,(H,19,20)/p-1 |
| Standard InChI Key | OTSBHGGBOIOBCD-UHFFFAOYSA-M |
| SMILES | C1=CC=C(C=C1)CCCNC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)CCCNC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator